2-(4-chloro-2-fluorophenyl)-N-[4-(1-pyrrolidinyl)benzyl]acetamide

• IUPAC Name: 2-(4-chloro-2-fluorophenyl)-N-[(4-pyrrolidin-1-ylphenyl)methyl]acetamide
• InChI: InChI=1S/C19H20ClFN2O/c20-16-6-5-15(18(21)12-16)11-19(24)22-13-14-3-7-17(8-4-14)23-9-1-2-10-23/h3-8,12H,1-2,9-11,13H2,(H,22,24)
• InChI Key: DZJQADTXLWLIMP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC=C(C=C2)CNC(=O)CC3=C(C=C(C=C3)Cl)F
• Molecular Formula: C19H20ClFN2O
• Molecular Weight: 346.8 g/mol

Description

2-(4-chloro-2-fluorophenyl)-N-[4-(1-pyrrolidinyl)benzyl]acetamide, commonly known as CFMPB, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent.

Mechanism of Action

CFMPB is believed to exert its therapeutic effects by binding to the sigma-1 receptor, a protein that is involved in various physiological processes such as cell survival, neurotransmission, and calcium signaling. By modulating the activity of this receptor, CFMPB can affect the function of multiple cellular pathways, leading to its observed pharmacological effects.
Biochemical and Physiological Effects:
CFMPB has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of pro-inflammatory cytokine production, and the activation of neurotrophic factors. These effects are thought to underlie its therapeutic potential in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

CFMPB has several advantages for lab experiments, including its high potency, selectivity, and stability. However, its limited solubility in water and low bioavailability may pose challenges in certain experimental settings.

Future Directions

There are several potential future directions for research on CFMPB. One area of interest is the development of more potent and selective analogs of CFMPB that can be used as therapeutic agents. Another area of focus is the elucidation of the exact mechanism of action of CFMPB at the molecular level, which could provide insights into its therapeutic potential and inform the development of new drugs. Additionally, further studies are needed to determine the safety and efficacy of CFMPB in humans, which could pave the way for its use as a clinical treatment.

Synthesis Methods

CFMPB can be synthesized through a multi-step process that involves the reaction of 4-chloro-2-fluoroaniline with 4-(1-pyrrolidinyl)benzaldehyde, followed by reduction with sodium borohydride and acetylation with acetic anhydride. The final product is obtained through recrystallization from ethanol.

Scientific Research Applications

CFMPB has been studied extensively for its potential as a therapeutic agent in the treatment of various diseases. It has been shown to have anti-inflammatory, analgesic, and neuroprotective properties, making it a promising candidate for the treatment of conditions such as chronic pain, Alzheimer's disease, and Parkinson's disease.